4-[2-(4-Methoxyphenyl)ethenyl]-1-methylquinolin-1-ium iodide
4-[2-(4-Methoxyphenyl)ethenyl]-1-methylquinolin-1-ium iodide
Brand Name:
Vulcanchem
CAS No.:
104816-89-9
VCID:
VC0171558
InChI:
InChI=1S/C19H18NO.HI/c1-20-14-13-16(18-5-3-4-6-19(18)20)10-7-15-8-11-17(21-2)12-9-15;/h3-14H,1-2H3;1H/q+1;/p-1
SMILES:
C[N+]1=CC=C(C2=CC=CC=C21)C=CC3=CC=C(C=C3)OC.[I-]
Molecular Formula:
C19H18INO
Molecular Weight:
403.263
4-[2-(4-Methoxyphenyl)ethenyl]-1-methylquinolin-1-ium iodide
CAS No.: 104816-89-9
Cat. No.: VC0171558
Molecular Formula: C19H18INO
Molecular Weight: 403.263
* For research use only. Not for human or veterinary use.
![4-[2-(4-Methoxyphenyl)ethenyl]-1-methylquinolin-1-ium iodide - 104816-89-9](/images/no_structure.jpg)
Specification
| CAS No. | 104816-89-9 |
|---|---|
| Molecular Formula | C19H18INO |
| Molecular Weight | 403.263 |
| IUPAC Name | 4-[2-(4-methoxyphenyl)ethenyl]-1-methylquinolin-1-ium;iodide |
| Standard InChI | InChI=1S/C19H18NO.HI/c1-20-14-13-16(18-5-3-4-6-19(18)20)10-7-15-8-11-17(21-2)12-9-15;/h3-14H,1-2H3;1H/q+1;/p-1 |
| Standard InChI Key | KBCWEXAFMMQCAN-UHFFFAOYSA-M |
| SMILES | C[N+]1=CC=C(C2=CC=CC=C21)C=CC3=CC=C(C=C3)OC.[I-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator